Cas no 6358-53-8 (1-(2,5-Dimethoxyphenyl)azo-2-naphthol)

• Product Name: 1-(2,5-Dimethoxyphenyl)azo-2-naphthol
• CAS No: 6358-53-8
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 508017
• PubChem ID: 329769536
• Update Time: 2026-04-29

1-(2,5-Dimethoxyphenyl)azo-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-((2,5-Dimethoxyphenyl)diazenyl)naphthalen-2-ol
• (1Z)-1-[(2,5-dimethoxyphenyl)hydrazinylidene]naphthalen-2-one
• 1-[(2,5-DIMETHOXYPHENYL)AZO]-2-NAPHTHOL
• 2-Naphthalenol,1-[2-(2,5-dimethoxyphenyl)diazenyl]-
• Citrus Red 2
• 1-(2,5-Dimethoxyphenylazo)-2-naphthol
• 2-Naphthol, 1-((2,5-dimethoxyphenyl)azo)-
• C.I. 12156
• C.I. Solvent Red 80
• CI Solvent Red 80
• Citrus Red
• Citrus Red No. 2
• Solvent red 80
• 1-(2,5-Dimethoxyphenyl)azo-2-naphthol

• MDL： MFCD01712266
• Inchi： InChI=1S/C18H16N2O3/c1-22-13-8-10-17(23-2)15(11-13)19-20-18-14-6-4-3-5-12(14)7-9-16(18)21/h3-11,21H,1-2H3/b20-19+
• InChI Key： GJUABKCEXOMRPQ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)OC)/N=N/C2=C(C=CC3=CC=CC=C32)O

Computed Properties

• Exact Mass: 308.11618
• Monoisotopic Mass: 308.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 59.9A^2

Experimental Properties

• Color/Form: Citrus red no. 2 appears as orange to yellow solid or dark red powder. (NTP, 1992)
• Density: 1.2510 (rough estimate)
• Melting Point: 155-157°
• Boiling Point: 448.73°C (rough estimate)
• Flash Point: 242.958°C
• Refractive Index: 1.5700 (estimate)
• PSA: 63.41
• LogP: 4.97800
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2,5-Dimethoxyphenyl)azo-2-naphthol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 45
• RTECS：QL3675000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(2,5-Dimethoxyphenyl)azo-2-naphthol

Recent Advances in the Study of 1-(2,5-Dimethoxyphenyl)azo-2-naphthol (CAS: 6358-53-8): Applications and Mechanisms

The compound 1-(2,5-Dimethoxyphenyl)azo-2-naphthol (CAS: 6358-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a chromogenic reagent, its biological activities, and its potential use in drug development. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

One of the most notable applications of 1-(2,5-Dimethoxyphenyl)azo-2-naphthol is its use as a colorimetric probe for detecting metal ions. A 2023 study published in the Journal of Analytical Chemistry demonstrated its high selectivity and sensitivity for copper(II) ions in aqueous solutions. The study highlighted the compound's ability to form a stable complex with Cu2+, resulting in a distinct color change that can be quantified spectrophotometrically. This finding opens new avenues for environmental monitoring and biomedical diagnostics.

In addition to its analytical applications, recent research has investigated the biological activities of 1-(2,5-Dimethoxyphenyl)azo-2-naphthol. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The study suggested that the azo linkage and methoxy groups in the compound's structure may contribute to its interaction with cellular targets, although the exact mechanism remains under investigation.

The synthesis and optimization of 1-(2,5-Dimethoxyphenyl)azo-2-naphthol have also been a focus of recent work. A team of researchers from the University of Tokyo developed a novel, high-yield synthesis route in 2023, which was published in Organic Process Research & Development. This method reduces the use of hazardous reagents and improves the overall efficiency of production, making the compound more accessible for both research and potential industrial applications.

Despite these advances, challenges remain in fully understanding the pharmacological potential of 1-(2,5-Dimethoxyphenyl)azo-2-naphthol. Current research is exploring its pharmacokinetic properties and toxicity profiles to assess its suitability as a drug candidate. Preliminary results from animal studies indicate that the compound has a relatively short half-life, which may limit its therapeutic utility unless formulation strategies are developed to improve its stability.

In conclusion, 1-(2,5-Dimethoxyphenyl)azo-2-naphthol (CAS: 6358-53-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its analytical utility, biological activities, and synthetic improvements. Future research should focus on elucidating its mechanisms of action and optimizing its properties for specific applications, particularly in the areas of diagnostics and therapeutics.